Cas no 1346697-81-1 (5-Cyclopropoxypyridazin-3(2H)-one)

• Product Name: 5-Cyclopropoxypyridazin-3(2H)-one
• CAS No: 1346697-81-1
• MF: C₇H₈N₂O₂
• MW: 152.150621414185
• CID: 1033455
• PubChem ID: 71607391
• Update Time: 2025-10-29

5-Cyclopropoxypyridazin-3(2H)-one Chemical and Physical Properties

Names and Identifiers

• 5-Cyclopropoxypyridazin-3(2H)-one
• 4-cyclopropyloxy-1H-pyridazin-6-one
• 5-Cyclopropoxypyridazin-3-ol
• 5-(Cyclopropyloxy)pyridazin-3(2H)-one
• DTXSID80856340
• 1346697-81-1
• 5-cyclopropoxy-2,3-dihydropyridazin-3-one
• 1823752-79-9

• Inchi： 1S/C7H8N2O2/c10-7-3-6(4-8-9-7)11-5-1-2-5/h3-5H,1-2H2,(H,9,10)
• InChI Key： YDLQAYPFRUNZOM-UHFFFAOYSA-N
• SMILES： O(C1C=NNC(C=1)=O)C1CC1

Computed Properties

• Exact Mass: 152.058577502g/mol
• Monoisotopic Mass: 152.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 50.7Ų

Additional information on 5-Cyclopropoxypyridazin-3(2H)-one

Research Briefing on 5-Cyclopropoxypyridazin-3(2H)-one (CAS: 1346697-81-1) in Chemical Biology and Pharmaceutical Applications

5-Cyclopropoxypyridazin-3(2H)-one (CAS: 1346697-81-1) is a heterocyclic compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its pyridazinone core and cyclopropoxy substituent, exhibits unique chemical properties that make it a promising candidate for drug discovery and development. Recent studies have explored its potential as a scaffold for designing novel therapeutic agents, particularly in the context of enzyme inhibition and receptor modulation.

One of the key areas of interest is the compound's role as a building block for kinase inhibitors. Kinases are critical targets in the treatment of various diseases, including cancer and inflammatory disorders. Preliminary research indicates that derivatives of 5-Cyclopropoxypyridazin-3(2H)-one demonstrate selective inhibitory activity against specific kinase isoforms, suggesting its utility in the development of targeted therapies. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its efficacy in modulating the activity of protein kinase C (PKC) isoforms, which are implicated in tumor progression and immune responses.

In addition to its kinase inhibitory potential, 5-Cyclopropoxypyridazin-3(2H)-one has been investigated for its applications in central nervous system (CNS) disorders. Recent preclinical studies have shown that this compound can cross the blood-brain barrier and exhibit neuroprotective effects in models of neurodegenerative diseases such as Alzheimer's and Parkinson's. The mechanism of action appears to involve the modulation of oxidative stress pathways and the inhibition of neuroinflammatory processes, as reported in a 2024 paper in ACS Chemical Neuroscience.

The synthesis and optimization of 5-Cyclopropoxypyridazin-3(2H)-one derivatives have also been a focus of recent research. Advances in synthetic methodologies, including transition metal-catalyzed cross-coupling reactions, have enabled the efficient production of diverse analogs with improved pharmacokinetic properties. A notable study in Organic Letters (2023) described a novel palladium-catalyzed approach to introduce various substituents at the pyridazinone ring, enhancing the compound's drug-like characteristics and bioavailability.

Despite these promising findings, challenges remain in the clinical translation of 5-Cyclopropoxypyridazin-3(2H)-one-based therapeutics. Issues such as metabolic stability, off-target effects, and formulation optimization need to be addressed in future studies. However, the compound's versatility and demonstrated biological activities position it as a valuable tool for medicinal chemistry and drug discovery efforts. Ongoing research is expected to further elucidate its therapeutic potential and expand its applications in treating complex diseases.